1-(tert-butylamino)-3-(9H-carbazol-9-yl)propan-2-ol

• IUPAC Name: 1-(tert-butylamino)-3-carbazol-9-ylpropan-2-ol
• InChI: InChI=1S/C19H24N2O/c1-19(2,3)20-12-14(22)13-21-17-10-6-4-8-15(17)16-9-5-7-11-18(16)21/h4-11,14,20,22H,12-13H2,1-3H3
• InChI Key: JNCYAVIHRADDCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC(CN1C2=CC=CC=C2C3=CC=CC=C31)O
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol

Description

1-(tert-butylamino)-3-(9H-carbazol-9-yl)propan-2-ol, also known as TBAP, is a chemical compound that has been widely used in scientific research. It is a selective antioxidant and has been shown to have potential therapeutic applications in various diseases.

Scientific Research Applications

Synthesis and Structural Characterization

Research on carbazole derivatives and related compounds highlights the importance of synthesis and structural characterization. For instance, studies on carbamate derivatives explore the synthesis and crystallography, revealing insights into molecular environments and interactions through hydrogen bonds, molecular electrostatic potential (MEP) surface calculations, and crystal packing analyses (U. Das et al., 2016). Similarly, investigations into Schiff bases derived from carbazole components shed light on their synthesis, physical characterization, and computational studies, offering a deeper understanding of their molecular electrostatic potential and structure optimization (I. Warad et al., 2018).

Chemical Reactions and Catalysis

The role of carbazole derivatives in facilitating chemical reactions and catalysis is another area of significant research interest. Studies detail the processes involved in ortho-arylation via palladium(II)-catalyzed C–H bond activation, demonstrating the compound's utility in creating ortho-arylated products with good functional group tolerance and the potential for removable directing groups (Jean‐Ho Chu et al., 2013). Furthermore, research into the palladium-catalyzed three-component reaction highlights the synthesis of polysubstituted aminopyrroles and bicyclic analogues, emphasizing the compound's versatility in multicomponent reactions (Guanyinsheng Qiu et al., 2017).

Materials Science and Electrochromic Properties

In materials science, the development of electrochromic aramids incorporating carbazole units explores their application in creating flexible, strong films with notable thermal stability and electrochemical properties. These materials exhibit reversible electrochemical oxidation and electrochromic behaviors, indicating their potential in various technological applications (S. Hsiao et al., 2014).